Cas no 866728-91-8 (3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866728-91-8
• MF: C₂₆H₂₂FN₃O₃
• MW: 443.469589710236
• CID: 6566042
• Update Time: 2025-07-16

3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline
• 5H-Pyrazolo[4,3-c]quinoline, 3-(4-fluorophenyl)-7,8-dimethoxy-5-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C26H22FN3O3/c1-31-19-10-4-16(5-11-19)14-30-15-21-25(17-6-8-18(27)9-7-17)28-29-26(21)20-12-23(32-2)24(33-3)13-22(20)30/h4-13,15H,14H2,1-3H3
• InChI Key： VPTOLNYVANDUEP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2=C(C=C(OC)C(OC)=C2)C2=NN=C(C3=CC=C(F)C=C3)C2=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 590.3±60.0 °C(Predicted)
• pka: 10.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline

Introduction to 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866728-91-8)

3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline, identified by its CAS number 866728-91-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and historical significance in the development of drugs targeting infectious diseases and cancer.

The molecular framework of 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline incorporates multiple pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a fluorine atom at the 4-position of the phenyl ring enhances metabolic stability and binding affinity, while the dimethoxy and methoxymethyl substituents at the quinoline core introduce additional interactions with biological targets. These structural features make it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds within this class have shown promise in inhibiting kinases, enzymes involved in signal transduction pathways that are often dysregulated in cancer. The pyrazolo[4,3-c]quinoline scaffold, in particular, has been investigated for its ability to interact with ATP-binding sites of kinases, potentially leading to the development of novel anticancer agents.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and potency of small molecule drugs. The fluorine atom in 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline may play a crucial role in stabilizing the molecule's three-dimensional structure and improving its binding affinity to target proteins. This structural feature is particularly relevant in the context of drug design, where subtle modifications can significantly impact a compound's pharmacological profile.

The dimethoxy and methoxymethyl groups at the quinoline core are also strategically positioned to interact with hydrophobic pockets and aromatic residues on biological targets. These substituents can enhance solubility while maintaining binding affinity, making the compound more suitable for oral administration. Such structural features are critical for developing drugs that can effectively reach their targets within living systems.

Moreover, the pyrazolo[4,3-c]quinoline scaffold has been associated with anti-inflammatory and antimicrobial properties. Researchers have hypothesized that this compound may interfere with inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, its ability to disrupt bacterial cell wall synthesis has been explored as a potential mechanism against resistant strains of pathogens.

The synthesis of 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure for optimization purposes.

In vitro studies have begun to elucidate the biological activity of 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline, revealing promising results in preliminary assays. Initial data suggest that this compound exhibits inhibitory effects on certain kinases at submicromolar concentrations, indicating its potential as an anti-cancer agent. Further investigations are underway to determine its selectivity profile and potential off-target effects.

The integration of computational chemistry tools has accelerated the discovery process for compounds like 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline by allowing researchers to predict binding affinities and optimize molecular structures before experimental validation. Molecular docking simulations have been particularly useful in identifying key interactions between this compound and target proteins, providing insights into its mechanism of action.

As interest in targeted therapies continues to grow, compounds like 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline represent a valuable addition to the arsenal of potential drug candidates. Their unique structural features and demonstrated biological activity make them attractive for further development into novel treatments for various diseases. Ongoing research aims to refine synthetic routes and explore new applications for this promising molecule.

The future direction of research on 3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline may include preclinical studies to evaluate its safety and efficacy in animal models. Such studies are essential for understanding how this compound behaves within a living organism and for identifying any potential adverse effects before human trials can begin. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,3-(4-fluorophenyl)-7,8-dimethoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866728-91-8) is a structurally intricate molecule with significant potential in pharmaceutical applications. Its unique combination of pharmacophoric elements positions it as a promising candidate for further exploration in drug discovery. With continued research and development, 3-(pyrazolo[quinolino] derivatives like this one) may contribute valuable insights into treating various diseases.